Cas no 61384-05-2 (Acetamide, N-[4-(4-fluorophenyl)-5-(3-nitrophenoxy)-2-thiazolyl]-)

• Product name: Acetamide, N-[4-(4-fluorophenyl)-5-(3-nitrophenoxy)-2-thiazolyl]-
• CAS No: 61384-05-2
• MF: C₁₇H₁₂FN₃O₄S
• MW: 373.358285903931
• CID: 481360
• PubChem ID: 71396282

Acetamide, N-[4-(4-fluorophenyl)-5-(3-nitrophenoxy)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[4-(4-fluorophenyl)-5-(3-nitrophenoxy)-2-thiazolyl]-
• N-[4-(4-fluorophenyl)-5-(3-nitrophenoxy)-1,3-thiazol-2-yl]acetamide
• DTXSID00817857
• 61384-05-2

• Inchi： InChI=1S/C17H12FN3O4S/c1-10(22)19-17-20-15(11-5-7-12(18)8-6-11)16(26-17)25-14-4-2-3-13(9-14)21(23)24/h2-9H,1H3,(H,19,20,22)
• InChI Key： VCXYXUPMOJDUKV-UHFFFAOYSA-N
• SMILES： CC(=O)NC1=NC(=C(S1)OC2=CC=CC(=C2)[N+](=O)[O-])C3=CC=C(C=C3)F

Computed Properties

• Exact Mass: 373.05336
• Monoisotopic Mass: 373.05325521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125Ų
• XLogP3: 3.9

Experimental Properties

• PSA: 94.36